Cas no 1782514-72-0 (3-amino-1-(4-chloro-2-methylphenyl)propan-1-one)

3-Amino-1-(4-chloro-2-methylphenyl)propan-1-one is a specialized organic compound featuring a propan-1-one backbone substituted with an amino group and a 4-chloro-2-methylphenyl moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and ketone functional groups allows for versatile derivatization, facilitating its use in the preparation of heterocyclic compounds and active pharmaceutical ingredients (APIs). The chloro and methyl substituents on the phenyl ring enhance its steric and electronic properties, contributing to selective reactivity in coupling and condensation reactions. Its well-defined purity and stability under controlled conditions ensure consistent performance in synthetic applications.
3-amino-1-(4-chloro-2-methylphenyl)propan-1-one structure
1782514-72-0 structure
Product Name:3-amino-1-(4-chloro-2-methylphenyl)propan-1-one
CAS No:1782514-72-0
MF:C10H12ClNO
MW:197.661381721497
CID:5812386
PubChem ID:84774663
Update Time:2025-06-08

3-amino-1-(4-chloro-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(4-chloro-2-methylphenyl)propan-1-one
    • EN300-1982590
    • 1782514-72-0
    • Inchi: 1S/C10H12ClNO/c1-7-6-8(11)2-3-9(7)10(13)4-5-12/h2-3,6H,4-5,12H2,1H3
    • InChI Key: UWFNDWPLDHNZGP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(CCN)=O)=C(C)C=1

Computed Properties

  • Exact Mass: 197.0607417g/mol
  • Monoisotopic Mass: 197.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.1Ų

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Additional information on 3-amino-1-(4-chloro-2-methylphenyl)propan-1-one

3-amino-1-(4-chloro-2-methylphenyl)propan-1-one (CAS No. 1782514-72-0): A Comprehensive Overview of Its Properties and Applications

3-amino-1-(4-chloro-2-methylphenyl)propan-1-one, with the CAS No. 1782514-72-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique molecular structure, serves as a valuable intermediate in the development of various bioactive molecules. Its chemical name and CAS number are frequently searched by researchers and industry professionals, highlighting its relevance in modern scientific applications.

The molecular structure of 3-amino-1-(4-chloro-2-methylphenyl)propan-1-one features a propan-1-one backbone substituted with an amino group and a 4-chloro-2-methylphenyl moiety. This arrangement imparts distinct chemical properties, making it a versatile building block for synthesizing more complex molecules. Researchers often explore its reactivity and stability under different conditions, which are critical for optimizing its use in drug discovery and material science.

In recent years, the demand for high-purity intermediates like 3-amino-1-(4-chloro-2-methylphenyl)propan-1-one has surged, driven by advancements in precision medicine and custom synthesis. The compound's CAS No. 1782514-72-0 is often referenced in patents and academic papers, underscoring its role in innovative research. Topics such as green chemistry and sustainable synthesis have also influenced how this compound is produced and utilized, aligning with global trends toward environmentally friendly practices.

One of the most searched questions related to this compound is: *"What are the potential applications of 3-amino-1-(4-chloro-2-methylphenyl)propan-1-one in drug development?"* Studies suggest its utility as a pharmacophore in designing molecules with targeted biological activity. Its amino and ketone functional groups provide sites for further chemical modifications, enabling the creation of derivatives with enhanced properties. This adaptability makes it a focal point in medicinal chemistry and biochemical research.

Another trending topic is the synthetic routes for 3-amino-1-(4-chloro-2-methylphenyl)propan-1-one. Researchers are increasingly interested in catalysis and microwave-assisted synthesis to improve yield and reduce waste. The compound's CAS No. 1782514-72-0 is often associated with these methodologies in scientific literature, reflecting the evolving techniques in organic synthesis.

From a commercial perspective, 3-amino-1-(4-chloro-2-methylphenyl)propan-1-one is supplied by specialized chemical manufacturers who emphasize quality control and regulatory compliance. Its storage conditions and handling protocols are frequently discussed in technical datasheets, ensuring safe and effective use in laboratory settings. The compound's stability under various pH levels and solubility profiles are also critical parameters for end-users.

In conclusion, 3-amino-1-(4-chloro-2-methylphenyl)propan-1-one (CAS No. 1782514-72-0) represents a pivotal intermediate in contemporary chemical research. Its structural versatility and broad applicability continue to inspire innovations across multiple scientific disciplines. As the demand for tailored chemical solutions grows, this compound is poised to remain a key player in the advancement of life sciences and industrial chemistry.

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